3-(benzo[d]thiazol-2-yl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate

• IUPAC Name: [3-(1,3-benzothiazol-2-yl)-2-methyl-4-oxochromen-7-yl] 3-methoxybenzoate
• InChI: InChI=1S/C25H17NO5S/c1-14-22(24-26-19-8-3-4-9-21(19)32-24)23(27)18-11-10-17(13-20(18)30-14)31-25(28)15-6-5-7-16(12-15)29-2/h3-13H,1-2H3
• InChI Key: OWICGZKLXWWNFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC(=O)C3=CC(=CC=C3)OC)C4=NC5=CC=CC=C5S4
• Molecular Formula: C25H17NO5S
• Molecular Weight: 443.5 g/mol

Description

Benzothiazole is a heterocyclic compound that is part of many biologically active molecules and pharmaceuticals. It is often used in drug discovery due to its diverse biological activities. The compound you mentioned seems to be a complex derivative of benzothiazole, possibly possessing interesting biological properties.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives can be quite diverse, depending on the specific functional groups present in the molecule. They can undergo reactions typical for aromatic compounds, as well as reactions involving the thiazole ring.

Scientific Research Applications

Cancer Research

This compound has shown potential in cancer research due to its structural similarity to molecules that exhibit cytotoxic properties. . The presence of the chromen-7-yl moiety could also contribute to the compound’s efficacy as a topoisomerase inhibitor, a class of drugs used in chemotherapy.

Toxicology

The compound’s safety profile would need to be thoroughly evaluated. .

Future Directions

Benzothiazole derivatives are a promising class of compounds in drug discovery, with potential applications in treating a variety of diseases. Future research could focus on synthesizing new derivatives, studying their biological activity, and optimizing their properties for therapeutic use.

Mechanism of Action

Mode of Action

The compound interacts with its target, Topo I, by inhibiting its activity . This inhibition is achieved through a process known as DNA intercalation , where the compound inserts itself between the DNA base pairs, disrupting the normal functioning of the DNA molecule .

Result of Action

The compound’s action results in cell apoptosis , primarily in cancer cells . This is achieved through the up-regulation of pro-apoptotic proteins, down-regulation of anti-apoptotic proteins, and activation of caspase-3, a crucial enzyme in the apoptosis pathway . This leads to mitochondrial dysfunction , another key event in the apoptosis process .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the polarity of the solvent used can affect the degree of charge transfer in the compound, which can in turn influence its interaction with its targets . Additionally, the compound’s stability and efficacy could be affected by factors such as pH, temperature, and the presence of other substances in the environment.